Cas no 49833-08-1 (2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI))
49833-08-1 structure
Product Name:2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
CAS No:49833-08-1
MF:C11H10O6
MW:238.193503856659
CID:325677
PubChem ID:45117734
Update Time:2025-04-19
2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
- 3,4-dihydro-2H-1,5-benzodioxepine-2,4-dicarboxylic acid
- 49833-08-1
- DTXSID60668665
- 2H-1,5-Benzodioxepin-2,4-dicarboxylic acid,3,4-dihydro-(9ci)
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- Inchi: 1S/C11H10O6/c12-10(13)8-5-9(11(14)15)17-7-4-2-1-3-6(7)16-8/h1-4,8-9H,5H2,(H,12,13)(H,14,15)
- InChI Key: NPRGCRFFQGAMGH-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OC(C(=O)O)CC1C(=O)O
Computed Properties
- Exact Mass: 238.048
- Monoisotopic Mass: 238.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.1A^2
- XLogP3: 1.3
2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI) Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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